Cas no 1335-05-3 (2(1h)-pyrimidinone)

2(1h)-pyrimidinone structure
Product name:2(1h)-pyrimidinone
2(1h)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- 2(1h)-pyrimidinone
- Pyrimidinones
- UNII-40YGL76FC7
- 1335-05-3
- 40YGL76FC7
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- Inchi: InChI=1S/2C5H6N2.C4H4N2O/c1-5-2-6-4-7-3-5;1-5-2-3-6-4-7-5;7-4-5-2-1-3-6-4/h2,4H,1,3H2;2-4H,1H2,(H,6,7);1-3H,(H,5,6,7)
- InChI Key: MTVOUYXEAOHXPF-UHFFFAOYSA-N
- SMILES: C=C1CN=CN=C1.C=C1C=CN=CN1.C1=CNC(=O)N=C1
Computed Properties
- Exact Mass: 284.13855916g/mol
- Monoisotopic Mass: 284.13855916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 403
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6Ų
2(1h)-pyrimidinone Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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